![molecular formula C9H13N3O B1449431 1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxamide CAS No. 1823353-08-7](/img/structure/B1449431.png)
1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxamide
Overview
Description
The compound “1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxamide” has been synthesized and structurally characterized by IR, H-1 NMR, C-13 NMR, H RMS and single-crystal X-ray diffraction .
Physical And Chemical Properties Analysis
The compound “1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxamide” has a molecular weight of 180.21. It has a boiling point of 441.2±45.0 C at 760 mmHg .Scientific Research Applications
Chemical Properties
“1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxylic acid” is a solid compound with a molecular weight of 180.21 . It has a boiling point of 441.2±45.0 C at 760 mmHg . The IUPAC name for this compound is 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid .
Safety Information
This compound has several hazard statements including H302, H312, H315, H319, H332, H335 . Precautionary measures include P261, P264, P270, P271, P280, P302+P352, P304+P340, P305+P351+P338, P330, P362, P403+P233, P405, P501 . It is recommended to store this compound at 4C .
Biological Activities
While specific applications of “1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxamide” are not readily available, pyrazole derivatives have been studied for their biological activities. For instance, acylthiourea pyrazole derivatives have been tested for antifungal activity against F. oxysporum, G. zeae, and C. mandshurica . Similarly, carboxamide derivatives of 5-aminopyrazoles have been evaluated as inhibitory compounds against succinate dehydrogenase .
Structural Characterization
The compound N-(pyridin-2-ylmethyl)-1-phenyl-1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxamide has been structurally characterized using IR, H-1 NMR, C-13 NMR, H RMS, and single-crystal X-ray diffraction . This suggests potential applications in structural biology and materials science.
properties
IUPAC Name |
1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O/c10-9(13)8-6-4-2-1-3-5-7(6)11-12-8/h1-5H2,(H2,10,13)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCJNUQVPDASAPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)NN=C2C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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